Cas no 20352-84-5 (2-Amino-3-chloro-5-nitrobenzonitrile)

• Product Name: 2-Amino-3-chloro-5-nitrobenzonitrile
• CAS No: 20352-84-5
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD00126957
• CID: 51530
• PubChem ID: 24883228
• Update Time: 2025-05-28

2-Amino-3-chloro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-nitrobenzonitrile
• 2-Cyano-6-chloro-4-nitroaniline
• 1-amino-2-cyano-4-nitro-6-chlorobenzene
• 2-amino 3-chloro 5-nitrobenzonitrile
• 2-Amino-3-chlor-5-nitro-benzonitril
• 2-amino-3-chloro-5-nitro-benzonitril
• 2-AMINO-3-CHLORO-5-NITROBENZONTRILE
• 2-Chloro-4-nitro-6-cyanoaniline
• 2-chloro-6-cyano-4-nitroaniline
• 2-CYANO-4-NITRO-6-CHLORO ANILINE
• 6-CHLORO-2-CYANO-4-NITROANILINE
• Benzonitrile,2-amino-3-chloro-5-nitro
• XVYNBLCPQVDRCH-UHFFFAOYSA-N
• AC1522
• AC-3309
• AS-10951
• AKOS003614330
• NS00026594
• CS-0204629
• DTXSID4066599
• 2-Amino-3-chloro-5-nitrobenzonitrile, 97%
• SCHEMBL217091
• 2-amino-3-chloro-5-nitro-benzonitrile
• SY004564
• FT-0637982
• J-013233
• A814476
• Benzonitrile, 2-amino-3-chloro-5-nitro-
• EINECS 243-760-0
• MFCD00126957
• 20352-84-5
• 2-cyano-4-nitro-6-chloroaniline
• DTXCID0036269
• DB-015139

• MDL： MFCD00126957
• Inchi： 1S/C7H4ClN3O2/c8-6-2-5(11(12)13)1-4(3-9)7(6)10/h1-2H,10H2
• InChI Key： XVYNBLCPQVDRCH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 95.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.7963 (rough estimate)
• Melting Point: 183-187 °C (lit.)
• Boiling Point: 353.4 ℃ at 760 mmHg
• Flash Point: 167.5℃
• Refractive Index: 1.5557 (estimate)
• PSA: 95.63000
• LogP: 2.80648
• Solubility: Not available
• Vapor Pressure: No data available

2-Amino-3-chloro-5-nitrobenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312-H317-H319-H332
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21-36-43
• Safety Instruction： S26-S36/37-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Amino-3-chloro-5-nitrobenzonitrile

Recent Advances in the Study of 2-Amino-3-chloro-5-nitrobenzonitrile (CAS: 20352-84-5): A Comprehensive Research Brief

2-Amino-3-chloro-5-nitrobenzonitrile (CAS: 20352-84-5) is a nitro-substituted benzonitrile derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring amino, chloro, and nitro functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, making it a compound of considerable interest to researchers and industry professionals alike.

One of the primary areas of investigation has been the synthesis and optimization of 2-Amino-3-chloro-5-nitrobenzonitrile. A 2023 study published in the Journal of Organic Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The researchers employed a multi-step process involving nitration, chlorination, and amination, with careful control of reaction conditions to minimize by-products. This advancement is particularly relevant for scaling up production for industrial applications, where efficiency and sustainability are critical considerations.

In the realm of pharmaceutical research, 2-Amino-3-chloro-5-nitrobenzonitrile has been explored as a potential intermediate in the synthesis of novel bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of kinase inhibitors, which are crucial for targeting various cancers and inflammatory diseases. The compound's nitro and amino groups provide reactive sites for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities. Preliminary in vitro assays have demonstrated promising inhibitory effects against specific kinase targets, warranting further investigation.

Beyond its pharmaceutical applications, 2-Amino-3-chloro-5-nitrobenzonitrile has also been investigated for its potential in agrochemicals. Research published in Pest Management Science in early 2024 reported that derivatives of this compound exhibit notable herbicidal and fungicidal activities. The study identified specific structural features that correlate with enhanced efficacy, providing a foundation for the design of next-generation agrochemicals with improved selectivity and reduced environmental toxicity. These findings are particularly timely given the growing demand for sustainable crop protection solutions.

From a physicochemical perspective, advanced spectroscopic and computational studies have shed light on the molecular behavior of 2-Amino-3-chloro-5-nitrobenzonitrile. Density functional theory (DFT) calculations, as reported in a 2023 Journal of Molecular Structure article, have provided insights into its electronic structure, stability, and reactivity. These theoretical studies complement experimental data, offering a more comprehensive understanding of the compound's properties and potential interactions. Such knowledge is invaluable for optimizing its use in various applications and predicting the behavior of related derivatives.

In conclusion, recent research on 2-Amino-3-chloro-5-nitrobenzonitrile (CAS: 20352-84-5) underscores its versatility and potential across multiple domains. Advances in synthesis methodologies, coupled with growing evidence of its biological activities, position this compound as a valuable building block in drug discovery and agrochemical development. Future studies are expected to explore its applications further, particularly in targeted therapeutics and green chemistry initiatives. As the body of research expands, 2-Amino-3-chloro-5-nitrobenzonitrile is poised to play an increasingly important role in addressing contemporary challenges in chemical biology and pharmaceutical sciences.